2,6-Dibromo-4-(bromomethyl)pyridine
Cat. No. B8762354
M. Wt: 329.81 g/mol
InChI Key: JIWVWYSMIOTTFP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07354933B2
Procedure details
A solution of 0.5 g of 2,6-dibromo-4-(hydroxymethyl)pyridine in 7 ml of dichloromethane is added dropwise to a solution of 0.95 g of dibromotriphenylphosphorane in 5 ml of dichloromethane, under an inert atmosphere of argon at a temperature in the region of 0° C. The mixture is stirred to a temperature in the region of 20° C. over about 2 hours. The reaction medium is taken up in 100 ml of dichloromethane and then washed with 100 ml of water. The organic phase is dried over magnesium sulfate, filtered and then concentrated to dryness under reduced pressure. The residue thus obtained is purified by flash chromatography using a cartridge 37 mm in diameter packed with 50 g of 20-40 μm conditioned silica, and then eluted with a mixture (cyclohexane/ethyl acetate) (9/1) (v/v), at a flow rate of 8 ml/minute. The fractions between 135 and 200 ml are concentrated under reduced pressure. 0.349 g of 2,6-dibromo-4-(bromomethyl)pyridine is thus obtained.
Identifiers
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REACTION_CXSMILES
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[Br:1][C:2]1[CH:7]=[C:6]([CH2:8]O)[CH:5]=[C:4]([Br:10])[N:3]=1.[Br:11]P(Br)(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1>ClCCl>[Br:1][C:2]1[CH:7]=[C:6]([CH2:8][Br:11])[CH:5]=[C:4]([Br:10])[N:3]=1
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Inputs
Step One
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Name
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|
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Quantity
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0.5 g
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Type
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reactant
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Smiles
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BrC1=NC(=CC(=C1)CO)Br
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Name
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Quantity
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0.95 g
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Type
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reactant
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Smiles
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BrP(C1=CC=CC=C1)(C1=CC=CC=C1)(C1=CC=CC=C1)Br
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Name
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|
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Quantity
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7 mL
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|
Type
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solvent
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Smiles
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ClCCl
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Name
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|
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Quantity
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5 mL
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Type
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solvent
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Smiles
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ClCCl
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Step Two
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Name
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|
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Quantity
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100 mL
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|
Type
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solvent
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Smiles
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ClCCl
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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20 °C
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Stirring
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Type
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CUSTOM
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Details
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The mixture is stirred to a temperature in the region of 20° C. over about 2 hours
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
WASH
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Type
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WASH
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Details
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washed with 100 ml of water
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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The organic phase is dried over magnesium sulfate
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FILTRATION
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Type
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FILTRATION
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Details
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filtered
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CONCENTRATION
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Type
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CONCENTRATION
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|
Details
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concentrated to dryness under reduced pressure
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CUSTOM
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Type
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CUSTOM
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|
Details
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The residue thus obtained
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CUSTOM
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Type
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CUSTOM
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|
Details
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is purified by flash chromatography
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WASH
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Type
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WASH
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|
Details
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eluted with a mixture (cyclohexane/ethyl acetate) (9/1) (v/v), at a flow rate of 8 ml/minute
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CONCENTRATION
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Type
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CONCENTRATION
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|
Details
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The fractions between 135 and 200 ml are concentrated under reduced pressure
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Outcomes
Product
Details
Reaction Time |
2 h |
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Name
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|
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Type
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product
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Smiles
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BrC1=NC(=CC(=C1)CBr)Br
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 0.349 g | |
| YIELD: CALCULATEDPERCENTYIELD | 56.5% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
